N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H14ClNO3S/c1-12-16-9-8-15(23-21(25)18-3-2-10-27-18)11-17(16)26-20(12)19(24)13-4-6-14(22)7-5-13/h2-11H,1H3,(H,23,25)
• InChI Key: IFCUPGVTVCUECT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CS3)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H14ClNO3S
• Molecular Weight: 395.9 g/mol

Description

N-[2-(4-chlorobenzoyl)-3-methyl-1-benzofuran-6-yl]thiophene-2-carboxamide, also known as CTB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. CTB belongs to the class of benzofuran derivatives and has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound's synthesis often involves reactions with other chemical entities. For instance, 3-chlorobenzo[b]thiophene-2-carbonyl chlorides react with cyanamides to form related carboxamides, demonstrating its versatility in organic synthesis (Ried, Oremek, & Guryn, 1980).
• In another study, the synthesis of 3-chloro-N-(8′-quinolyl)benzo[b]thiophene-2-carboxamide from related chlorides and amines was confirmed by crystallographic study, highlighting the compound's potential for forming structurally diverse derivatives (Abbasi, Zamanian, Tarighi, & Badiei, 2011).

Biological Activities

• Some derivatives of benzo[b]thiophene, like N-substituted 4-Aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, show antinociceptive activity, suggesting potential medicinal applications (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).
• Benzo[b]thiophene derivatives have been noted for their antimicrobial and analgesic activity, indicating a broad range of possible pharmacological applications (Kumara, Mahadevan, Harishkumar, Padmashali, & Naganagowda, 2009).

Molecular Docking Studies

• Schiff base derivatives of thiophene-2-carboxamide have been studied as inhibitors of cholinesterase enzymes, showing potential in the treatment of neurodegenerative diseases (Kausar, Murtaza, Arshad, Munir, Saleem, Rafique, & Tawab, 2021).

Chemical Stability and Reactions

• The stability and reaction behavior of various derivatives of this compound have been extensively studied, revealing insights into their chemical properties and potential applications in organic synthesis (Dickinson & Iddon, 1971).

Mechanism of Action

Target of Action

A similar compound, ml402, is known to selectively activate k2p21 (TREK-1) and K2P101 (TREK-2) potassium channels . These channels play a crucial role in maintaining the resting membrane potential and cellular excitability.

Mode of Action

It’s worth noting that ml402, a similar compound, was used to determine a cryptic selectivity filter binding site of the k2p21 (TREK-1) channel, designated the K2P modulator pocket . This binding pocket stabilizes an active “leak-mode” conformation, binding small-molecule activators that restrict the mobility of the selectivity filter and surrounding structure .